Cas no 1060801-34-4 (1-(6-Amino-pyridin-3-YL)-2,2,2-trifluoro-ethanone)

1-(6-Amino-pyridin-3-YL)-2,2,2-trifluoro-ethanone structure
1060801-34-4 structure
Product Name:1-(6-Amino-pyridin-3-YL)-2,2,2-trifluoro-ethanone
CAS No:1060801-34-4
MF:C7H5F3N2O
MW:190.122611761093
CID:2623897
PubChem ID:72212056
Update Time:2025-04-21

1-(6-Amino-pyridin-3-YL)-2,2,2-trifluoro-ethanone Chemical and Physical Properties

Names and Identifiers

    • DTXSID201244633
    • 1-(6-AMINOPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-ONE
    • 1-(6-Amino-3-pyridinyl)-2,2,2-trifluoroethanone
    • AB67468
    • 1-(6-AMINO-PYRIDIN-3-YL)-2,2,2-TRIFLUORO-ETHANONE
    • 1060801-34-4
    • 1-(6-Amino-pyridin-3-YL)-2,2,2-trifluoro-ethanone
    • Inchi: 1S/C7H5F3N2O/c8-7(9,10)6(13)4-1-2-5(11)12-3-4/h1-3H,(H2,11,12)
    • InChI Key: BKGUBYAOWOUGIL-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=NC(=CC=1)N)=O)(F)F

Computed Properties

  • Exact Mass: 190.03539727Da
  • Monoisotopic Mass: 190.03539727Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56Ų
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